Cas no 478249-06-8 (3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine
• CAS No: 478249-06-8
• MF: C₁₂H₇ClF₃N₃O
• MW: 301.651691675186
• MDL: MFCD02571727
• CID: 3116130
• PubChem ID: 1489151
• Update Time: 2025-05-21

3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine
• 3-chloro-5-(2-furyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• MFCD02571727
• AKOS003750086
• STK305569
• 3-chloro-5-(furan-2-yl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 9R-0038
• 478249-06-8

• MDL： MFCD02571727
• Inchi： 1S/C12H7ClF3N3O/c1-6-10(13)11-17-7(8-3-2-4-20-8)5-9(12(14,15)16)19(11)18-6/h2-5H,1H3
• InChI Key： IOUQAPLHJQDFMJ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN2C=1N=C(C1=CC=CO1)C=C2C(F)(F)F

Computed Properties

• Exact Mass: 301.0229740Da
• Monoisotopic Mass: 301.0229740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.3Ų

Additional information on 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine

Introduction to 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine (CAS No. 478249-06-8)

3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine, identified by its CAS number 478249-06-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold that has been extensively studied for its pharmacological properties, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a chloro substituent at the 3-position, a furan ring at the 5-position, a methyl group at the 2-position, and a trifluoromethyl group at the 7-position creates a highly tunable pharmacophore. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its interactions with biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors for various kinases, which are enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer. The pyrazolo[1,5-a]pyrimidine scaffold has emerged as a promising platform for kinase inhibition due to its ability to bind effectively to the ATP-binding pockets of these enzymes. The compound 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine is being explored as a potential lead compound in this context.

One of the most compelling aspects of this compound is its ability to modulate the activity of protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By inhibiting specific kinases, it is possible to disrupt aberrant signaling pathways and restore normal cellular function. The structural features of 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine make it an attractive candidate for further development as a kinase inhibitor.

Recent studies have demonstrated that compounds within the pyrazolo[1,5-a]pyrimidine class can exhibit potent inhibitory effects on several kinases, including EGFR (Epidermal Growth Factor Receptor), VEGFR (Vascular Endothelial Growth Factor Receptor), and ALK (Anaplastic Lymphoma Kinase). These kinases are frequently overexpressed or mutated in cancer cells and are therefore attractive targets for therapeutic intervention. The presence of the chloro, furan, methyl, and trifluoromethyl groups in 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine appears to enhance its binding affinity to these kinases, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each substituent must be carefully controlled to maintain the integrity of the core pyrazolo[1,5-a]pyrimidine scaffold. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with greater efficiency and precision.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the interactions between 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine and its target kinases. These studies have provided valuable insights into the binding mode of the compound and have helped identify key residues that contribute to its potency. Such computational approaches are increasingly being used in drug discovery pipelines to accelerate the identification of lead compounds.

In preclinical studies, 3-Chloro-5-furan-2-yl-2-methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine has shown encouraging results in vitro and in vivo. In cell-based assays, it has demonstrated inhibitory activity against various kinase-dependent pathways, leading to reduced proliferation and increased apoptosis in cancer cell lines. Animal models have further supported these findings by showing tumor growth inhibition when treated with this compound.

The pharmacokinetic properties of this compound are also an important consideration in its development as a therapeutic agent. Studies have indicated that it exhibits reasonable solubility and bioavailability, which are critical factors for oral administration. Additionally, preliminary toxicology studies have shown that it is well-tolerated at doses relevant to its intended therapeutic use.

The future direction of research on 3-Chloro-5-furan-2-ylyl -methyl -7 -trifluorometh yl -pyrazol o [ 1 , 5 -a ] py rimid ine (CAS No. 478249 -06 -8) includes further optimization of its structure to enhance its potency and selectivity. This may involve modifying other substituents or exploring alternative scaffolds derived from related heterocyclic compounds. Additionally, efforts are underway to understand the mechanism of action of this compound more fully and to identify any potential off-target effects.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of this compound from a research tool into a viable therapeutic agent. Such collaborations can leverage expertise across multiple disciplines, including medicinal chemistry, pharmacology, bioinformatics, and clinical research.

In conclusion,3-Chloro - 5 - furan - 2 - yl - 2 - methyl - 7 - trif luoro m eth y l - p y raz o lo [ 1 , 5 -a ] py rimid ine (CAS No. 478249 -06 -8) represents an exciting opportunity for drug discovery due to its structural complexity and potential biological activity. Its ability to modulate kinase activity makes it a promising candidate for further development as an anti-cancer agent or for other therapeutic applications where kinase inhibition is relevant.